Cas no 6104-45-6 (4(3H)-Pyrimidinone, 3-methyl-)

4(3H)-Pyrimidinone, 3-methyl- is a heterocyclic organic compound featuring a pyrimidinone core with a methyl substitution at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its pyrimidinone scaffold is particularly relevant in the development of nucleoside analogs and enzyme inhibitors. The methyl group enhances stability and influences electronic properties, facilitating selective modifications. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its versatility in medicinal chemistry, coupled with well-documented synthetic pathways, makes it a preferred choice for targeted molecular design.
4(3H)-Pyrimidinone, 3-methyl- structure
4(3H)-Pyrimidinone, 3-methyl- structure
Product Name:4(3H)-Pyrimidinone, 3-methyl-
CAS No:6104-45-6
MF:C5H6N2O
MW:110.11394071579
CID:528270
PubChem ID:301417
Update Time:2025-10-17

4(3H)-Pyrimidinone, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone, 3-methyl-
    • 3-methylpyrimidin-4-one
    • 3-Methyl-3H-pyrimidin-4-on
    • 3-methyl-3H-pyrimidin-4-one
    • 3-methyl-4-pyrimidinone
    • 3-methyl-4-pyrimidone
    • 3-methylpyrimidin-4(3H)-one
    • AB-323
    • AC1L6YDZ
    • CTK2F8749
    • NSC178842
    • PSXLJUKMMIHADB-UHFFFAOYSA-
    • SureCN762378
    • Inchi： 1S/C5H6N2O/c1-7-4-6-3-2-5(7)8/h2-4H,1H3
    • InChI Key： PSXLJUKMMIHADB-UHFFFAOYSA-N
    • SMILES： O=C1C=CN=CN1C

Computed Properties

  • Exact Mass: 110.04808
  • Monoisotopic Mass: 110.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67
  • LogP: -0.21970

4(3H)-Pyrimidinone, 3-methyl- Pricemore >>

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